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Compound of Interest

Compound Name: AC-099 hydrochloride

Cat. No.: B12388688

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC-099 hydrochloride is a selective full agonist for the Neuropeptide FF receptor 2 (NPFF2R)
and a partial agonist for the Neuropeptide FF receptor 1 (NPFF1R). As a crucial tool in studying
the physiological roles of these G-protein coupled receptors (GPCRSs), proper handling and
preparation of AC-099 hydrochloride are paramount for reproducible and accurate
experimental outcomes. This document provides detailed application notes on recommended
solvents, preparation of stock solutions, and protocols for common in vitro and in vivo
applications.

Solubility of AC-099 Hydrochloride

AC-099 hydrochloride exhibits differential solubility in various solvents, which is a critical
consideration for the design of both in vitro and in vivo experiments. For in vitro assays,
Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions. For in vivo studies, multi-component solvent systems are necessary to ensure
bioavailability and minimize toxicity.

Data Presentation: Solubility and Stock Solution Preparation

The following tables summarize the solubility of AC-099 hydrochloride and provide a quick
reference for preparing stock solutions. The molecular weight of AC-099 hydrochloride is
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301.10 g/mol .

Table 1: Solubility of AC-099 Hydrochloride

L. Maximum
Application Solvent . Notes
Concentration

Dimethyl Sulfoxide 100 mg/mL (332.12 Requires sonication
(DMSO) mM) for full dissolution

In Vitro

10% DMSO, 40%
In Vivo PEG300, 5% Tween-
80, 45% saline

> 2.5 mg/mL (= 8.30 Prepare fresh before

mM) use

10% DMSO, 90%
In Vivo (20% SBE-B-CD in

saline)

> 2.5 mg/mL (= 8.30 Suitable for increasing

mM) aqueous solubility

Table 2: Preparation of Stock Solutions in DMSO

| Desired Stock Concentration | Volume of DMSO to add to 1 mg of AC-099 HCI | Volume of
DMSO to add to 5 mg of AC-099 HCI

 To cite this document: BenchChem. [Recommended Solvents and Experimental Protocols
for AC-099 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12388688#recommended-solvents-for-ac-099-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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